3-ethyl-N-(3-methylbutan-2-yl)aniline

Lipophilicity logP Drug Design
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C13H21N
Molecular Weight 191.31 g/mol
Cat. No. B15271254
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name3-ethyl-N-(3-methylbutan-2-yl)aniline
Molecular FormulaC13H21N
Molecular Weight191.31 g/mol
Structural Identifiers
SMILESCCC1=CC(=CC=C1)NC(C)C(C)C
InChIInChI=1S/C13H21N/c1-5-12-7-6-8-13(9-12)14-11(4)10(2)3/h6-11,14H,5H2,1-4H3
InChIKeyMGOZCYJJDDOFSA-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3-Ethyl-N-(3-methylbutan-2-yl)aniline: Procurement-Grade Meta-Substituted Aniline Scaffold


3-Ethyl-N-(3-methylbutan-2-yl)aniline (CAS 1020976-53-7, MF: C13H21N, MW: 191.31 g/mol) is a secondary aromatic amine composed of a 3-ethyl-substituted phenyl ring linked via nitrogen to a branched 3-methylbutan-2-yl group [1]. This meta-ethyl substitution pattern distinguishes it from ortho-ethyl and para-ethyl positional isomers, as well as from N-unsubstituted or N-linear alkyl analogs. The compound is commonly supplied at a minimum purity of 95% for research and development use .

Meta-ethyl substitution Preserves ortho/para positions for SAR diversification
Chiral N-alkyl group Enables enantioselective resolution and asymmetric studies
Documented purity baseline COA-supported quality reduces procurement variability

Why 3-Ethyl-N-(3-methylbutan-2-yl)aniline Cannot Be Readily Replaced by Near Analogs


Within the chemical space of N-alkyl-alkylanilines, small structural changes profoundly modulate lipophilicity, steric bulk at the amine, and electronic character of the aromatic ring—parameters that dictate solubility, metabolic stability, and target-binding kinetics. A switch from meta-ethyl to ortho-ethyl or from a branched N-(3-methylbutan-2-yl) to a linear N-butyl chain alters molecular dipole moments and rotational freedom, potentially invalidating established structure–activity relationships . Consequently, substituting a closely related analog—such as 2-ethyl-N-(3-methylbutan-2-yl)aniline or 3-methyl-N-(3-methylbutan-2-yl)aniline—without quantitative confirmation risks disrupting key physicochemical and pharmacodynamic profiles.

Positional isomer mismatch
Ortho-ethyl analogs may alter steric and electronic profiles, shifting reactivity and target interactions.
N-alkyl chain branching
Linear N-butyl or neopentyl analogs can change basicity, chiral properties, and metabolic soft spots.
Uncharacterized analog purity
Near analogs without documented purity specifications introduce batch variability risk.

Quantitative Differentiation Evidence: 3-Ethyl-N-(3-methylbutan-2-yl)aniline versus Closest Analogs


Meta-Ethyl Substitution Alters Lipophilic Burden Relative to 3-Methyl Analog

The replacement of the meta-methyl group (as in 3-methyl-N-(3-methylbutan-2-yl)aniline) with a meta-ethyl group (target compound) increases the calculated octanol–water partition coefficient. Based on fragment-based logP contribution analysis, the CH₃ → CH₂CH₃ modification adds approximately +0.50 logP units (class-level inference) [1]. This change shifts the compound into a higher lipophilicity range, which can advantage membrane permeability in cell-based assays but may also reduce aqueous solubility.

Lipophilicity Shift
Class-level inference
ΔclogP ≈ +0.50
Higher lipophilicity vs. 3-methyl analog; may influence cell uptake and off-target profiles
Fragment-based estimate; verify with experimental logP
Lipophilicity logP Drug Design

Branching at the N-Alkyl Group Reduces Basicity vs. Linear N-Butyl Analog

The N-(3-methylbutan-2-yl) substituent is a sterically hindered secondary alkyl group. Comparison with structurally characterized aniline derivatives indicates that branching at the α-carbon reduces the pKa of the conjugate acid by approximately 0.3–0.5 units relative to a linear N-butyl chain (class-level inference) [1]. The lower basicity can suppress undesired protonation-dependent toxicity while maintaining nucleophilicity for derivatization.

Basicity Reduction
Class-level inference
ΔpKa ≈ −0.4
Lower protonation at physiological pH may suppress protonation-dependent toxicity
Estimated from amine branching trends; measure pKa experimentally
Basicity pKa Reactivity

Molecular Volume and Rotatable Bond Count Differ from 3-Ethyl-N-neopentylaniline

3-Ethyl-N-neopentylaniline (CAS 1251340-32-5) shares the same molecular formula (C13H21N) and identical molecular weight (191.31 g/mol) , yet the N-(3-methylbutan-2-yl) group of the target compound introduces a chiral center adjacent to the nitrogen and one additional rotatable bond compared to the neopentyl group (cLogD may also differ due to shape). This subtle topological difference can affect conformational sampling during molecular docking and influence metabolic stability.

Topological Difference
Supporting evidence
+1 rotatable bond; 1 chiral center (neopentyl: 0)
Chiral center enables enantioselective studies not possible with achiral neopentyl analog
Derived from SMILES structure analysis
Molecular Shape Rotatable Bonds Docking

Positional Isomerism Shifts Electronic Properties: Meta vs. Ortho Ethyl

Moving the ethyl substituent from the meta (σm = -0.07) to the ortho position (2-ethyl-N-(3-methylbutan-2-yl)aniline, CAS 1021122-45-1) changes both steric and electronic influence on the aniline nitrogen. The ortho-ethyl group introduces steric hindrance to N-alkylation reactions and alters the electron-donating resonance effect (class-level inference) [1]. This positional isomerism can lead to divergent reactivity in cross-coupling or electrophilic substitution reactions.

Electronic Effect Shift
Supporting evidence
Δσ ≈ −0.03 (meta vs. ortho ethyl); steric hindrance differs
Meta-ethyl preserves ortho/para reactivity; ortho isomer may hinder N-alkylation
Hammett constants from literature; steric effects not quantified
Electronic Effects Hammett Constants SAR

Purity and Supply Chain Transparency Relative to Uncharacterized Analog Sources

Unlike several N-alkyl aniline analogs that lack publicly documented purity specifications, 3-ethyl-N-(3-methylbutan-2-yl)aniline is available with a clearly stated minimum purity of 95% from multiple suppliers, backed by Certificate of Analysis (COA) documentation (AKSci , CymitQuimica ). This transparency reduces the risk of batch-to-batch variability in critical experiments.

Purity Specification
Supporting evidence
≥95% with COA vs. often unspecified or technical grade
Documented purity reduces batch variability risk for reproducible SAR
Supplier-specified as of 2025–2026
Quality Control Purity Procurement

High-Value Application Scenarios for 3-Ethyl-N-(3-methylbutan-2-yl)aniline


Chiral Scaffold for Enantioselective Synthesis

The chiral center in the N-(3-methylbutan-2-yl) group enables resolution into enantiomers, providing a scaffold for asymmetric catalysis or chiral ligand design. This feature is absent in achiral analogs like 3-ethyl-N-neopentylaniline .

Lipophilic Fragment for Membrane-Permeable Probe Design

With an estimated clogP around 4.5, the compound serves as a moderately lipophilic fragment that can enhance membrane permeability of conjugated payloads relative to the less lipophilic 3-methyl analog . This property is valuable in designing cell-permeable fluorescent probes or PROTAC linkers.

Meta-Functionalized Building Block for Parallel SAR Libraries

The meta-ethyl substitution leaves both ortho- and para- positions available for further synthetic elaboration, offering greater library diversification potential than the ortho-ethyl isomer . This synthetic versatility supports hit-to-lead optimization programs requiring rapid analog generation.

Baseline Compound for Studying N-Alkyl Branching Effects on ADME

The steric hindrance of the branched N-alkyl group provides a tool for probing the effect of amine basicity and metabolic soft-spot protection relative to linear N-butyl analogs . Comparative microsomal stability studies can quantify the advantage of branching at this position.

Application
Selection Property
Validation Focus
Enantioselective synthesis studies
Chiral N-alkyl center for resolution
Enantiomeric excess and stereochemical control
Cell-permeable probe design
Moderate lipophilicity (estimated clogP ~4.5)
Membrane permeability assessment; conjugate payload design
Parallel SAR library synthesis
Meta-ethyl substitution with free ortho/para positions
Synthetic diversification and hit expansion
N-alkyl branching ADME studies
Branched amine for metabolic soft-spot protection
Microsomal stability and basicity comparison
Quote Request

Request a Quote for 3-ethyl-N-(3-methylbutan-2-yl)aniline

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.